4-bromo-N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide

• Molecular Formula: C19H17BrN2O4S2
• Molecular Weight: 481.4 g/mol
• IUPAC Name: (NE)-4-bromo-N-[(5Z)-3-ethyl-5-[(3-methoxyphenyl)methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide
• InChI: InChI=1S/C19H17BrN2O4S2/c1-3-22-18(23)17(12-13-5-4-6-15(11-13)26-2)27-19(22)21-28(24,25)16-9-7-14(20)8-10-16/h4-12H,3H2,1-2H3/b17-12-,21-19+
• InChI Key: JSPQAJQFEZSYFZ-HATACVMWSA-N
• Isomeric SMILES: CCN\1C(=O)/C(=C/C2=CC(=CC=C2)OC)/S/C1=N/S(=O)(=O)C3=CC=C(C=C3)Br
• SMILES: CCN1C(=O)C(=CC2=CC(=CC=C2)OC)SC1=NS(=O)(=O)C3=CC=C(C=C3)Br

Description

4-bromo-N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine and biotechnology. This compound is known to exhibit a wide range of biochemical and physiological effects, making it an important tool for researchers to study various biological processes.

Mechanism of Action

The mechanism of action of 4-bromo-N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide involves the inhibition of bacterial and fungal growth by targeting specific enzymes and metabolic pathways. The compound is known to interfere with the synthesis of cell walls and membranes in bacteria and fungi, leading to their eventual death.
Biochemical and Physiological Effects:
In addition to its antimicrobial properties, 4-bromo-N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide has also been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, making it a potential candidate for the development of new anticancer agents.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide in lab experiments include its ability to selectively target bacterial and fungal cells, making it a useful tool for studying various biological processes. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-bromo-N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide. These include further studies on its potential applications in the development of new antimicrobial and anticancer agents, as well as its potential use in other areas of biotechnology and medicine. Additionally, research could focus on developing new synthesis methods for the compound to improve its efficiency and reduce its potential toxicity.

Synthesis Methods

The synthesis of 4-bromo-N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide involves the reaction of 3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidine-2-carboxylic acid with p-bromoaniline in the presence of sulfuric acid. The resulting product is then treated with sulfamic acid to yield the final compound.

Scientific Research Applications

The compound 4-bromo-N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents.